Cas no 14357-78-9 (6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a,a-dimethyl-, (5a,7a)-)

• Product Name: 6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a,a-dimethyl-, (5a,7a)-
• CAS No: 14357-78-9
• MF: C₂₆H₃₅NO₄
• MW: 425.560407876968
• CID: 151782
• PubChem ID: 443408
• Update Time: 2025-04-19

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a,a-dimethyl-, (5a,7a)- Chemical and Physical Properties

Names and Identifiers

• 6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a,a-dimethyl-, (5a,7a)-
• 6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-met...
• DIPRENORPHINE
• Diprenorphine,17-(Cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-α,α-dimethyl-6,14-ethenomorphinan-7-methanol
• Diprenorphin
• diprenorpine
• M-5050
• RX-5050M
• (5α,7α)-17-(Cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-α,α-dimethyl-6,14-ethenomorphinan-7-methanol
• DPN
• OIJXLIIMXHRJJH-KNLIIKEYSA-N
• 17-(Cyclopropylmethyl)-4,5α-epoxy-3-hydroxy-α,α-dimethyl-6-methoxy-6β,14-ethanomorphinan-7α-methanol
• 17-(Cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-α,α-dimethyl-6,14-ethenomorphinan-7-methanol
• Diprenorphine [INN:BAN]
• 2-[3-cyclopropylmethyl-11-hydroxy-15-methoxy-13-oxa-3-azahexacyclo[13.2.2.12,8.01,6.06,14.07,12]icosa-7(12),8,10-trien-16-yl]-2-propanol
• 6,14-Ethenomorphinan-7-methanol, 17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-.alpha.,.alpha.-dimethyl-, (5.alpha.,7.alpha.)-
• 6,14-ethenomorphinan-3-ol, 17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-18-(1-hydroxy-1-methylethyl)-6-methoxy-, (5alpha,6beta,14beta,18R)-
• CHEBI:4650
• Diprenorphinum [INN-Latin]
• BDBM50001714
• Revivon
• NS00069824
• M5050
• D07863
• DEA No. 9058
• Diprenorfina [INN-Spanish]
• M50-50
• Q424009
• DIPRENORPHINE-HCl
• (1S,2S,6R,14R,15R,16R)-5-(cyclopropylmethyl)-16-(2-hydroxypropan-2-yl)-15-methoxy-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-11-ol
• AKOS024457358
• CHEMBL281786
• 6,14-endo-Ethanotetrahydrooripavine, 21-cyclopropyl-7a-(1-hydroxy-1-methylethyl)- (8CI) 1-N-Cyclopropylmethyl-6,7,8,14-tetrahydro-6,14-endoethano-7-(2'-hydroxy-2'-propyl)nororipavine
• Diprenorphine (INN)
• UNII-1F0L5N25ZZ
• M 5050 Injection
• SCHEMBL164910
• DB01548
• 1F0L5N25ZZ
• 17-(Cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-?,?-dimethyl-6,14-ethenomorphinan-7-methanol
• 21-Cyclopropyl-6,7,8,14-tetrahydro-7alpha-(1-hydroxy-1-methylethyl)-6,14-endo-ethanooripavine
• DTXSID00903941
• 6,14-Ethenomorphinan-7-methanol, 17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha,alpha-dimethyl-, (5alpha,7alpha)- (9CI)
• EINECS 238-325-7
• 14357-78-9
• DIPRENORPHINE [MI]
• Diprenorphinum
• M50-50 Injection
• RX 5050M
• Diprenorphine; M 5050; M 5050 Injection
• M. 5050
• GTPL1617
• Diprenorfin
• M 5050
• (5alpha,7alpha)-17-(Cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha,alpha-dimethyl-6,14-ethenomorphinan-7-methanol
• HY-107742
• epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha,alpha-dimethyl-, (5alpha,7alpha)-
• Diprenorfina
• 6,14-Ethenomorphinan-7-methanol, 17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-alpha,alpha-dimethyl-, (5alpha,7alpha)-
• 2-[3-cyclopropylmethyl-11-hydroxy-15-methoxy-(1S,2R,6S,14R,15R,16R)-13-oxa-3-azahexacyclo[13.2.2.12,8.01,6.06,14.07,12]icosa-7,9,11-trien-16-yl]-2-propanol
• 2-[3-cyclopropylmethyl-11-hydroxy-15-methoxy-(1S,2R,6S,14R,15R,16R)-13-oxa-3-azahexacyclo[13.2.2.12,8.01,6.06,14.07,12]icosa-7,9,11-trien-16-yl]-2-propanol(diprenorphine)
• DIPRENORPHINE [INN]
• DIPRENORPHINE POTENT OPIOID ANTAGON
• Diprenorphine (base and/or unspecified salts)
• DA-52578

• MDL： MFCD00190610
• Inchi： 1S/C26H35NO4/c1-23(2,29)18-13-24-8-9-26(18,30-3)22-25(24)10-11-27(14-15-4-5-15)19(24)12-16-6-7-17(28)21(31-22)20(16)25/h6-7,15,18-19,22,28-29H,4-5,8-14H2,1-3H3/t18-,19-,22-,24-,25+,26-/m1/s1
• InChI Key： OIJXLIIMXHRJJH-KNLIIKEYSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]56CC[C@@]([C@@H](C(C)(C)O)C5)([C@H]1[C@@]6(C=32)CCN4CC1CC1)OC)O

Computed Properties

• Exact Mass: 425.25700
• Monoisotopic Mass: 425.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.2A^2

Experimental Properties

• Density: 1.33
• Melting Point: 185°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.656
• PSA: 62.16000
• LogP: 3.32550

6,14-Ethenomorphinan-7-methanol,17-(cyclopropylmethyl)-4,5-epoxy-18,19-dihydro-3-hydroxy-6-methoxy-a,a-dimethyl-, (5a,7a)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives